![molecular formula C11H15FN2O2S B2525412 N-[(1-ethylcyclopropyl)methyl]-2-fluoropyridine-3-sulfonamide CAS No. 2018359-77-6](/img/structure/B2525412.png)
N-[(1-ethylcyclopropyl)methyl]-2-fluoropyridine-3-sulfonamide
Overview
Description
N-[(1-ethylcyclopropyl)methyl]-2-fluoropyridine-3-sulfonamide, also known as ECPF, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug development. ECPF is a sulfonamide derivative that has been shown to exhibit potent inhibitory effects on certain enzymes, making it a promising candidate for the treatment of various diseases.
Mechanism of Action
The mechanism of action of N-[(1-ethylcyclopropyl)methyl]-2-fluoropyridine-3-sulfonamide involves its ability to bind to the active site of enzymes, thereby inhibiting their activity. This inhibition leads to a decrease in the production of certain compounds, which can have beneficial effects on various physiological processes.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects, including the inhibition of carbonic anhydrase and acetylcholinesterase. This inhibition can lead to a decrease in intraocular pressure, making it a potential treatment for glaucoma. This compound has also been shown to exhibit anticonvulsant effects, making it a potential treatment for epilepsy.
Advantages and Limitations for Lab Experiments
One of the advantages of using N-[(1-ethylcyclopropyl)methyl]-2-fluoropyridine-3-sulfonamide in lab experiments is its potent inhibitory effects on enzymes, which can lead to significant changes in physiological processes. However, one of the limitations is that this compound can be difficult to synthesize, which can limit its availability for research purposes.
Future Directions
There are several future directions for the research and development of N-[(1-ethylcyclopropyl)methyl]-2-fluoropyridine-3-sulfonamide. One potential direction is the exploration of its potential use in the treatment of Alzheimer's disease, as it has been shown to inhibit the activity of acetylcholinesterase. Another direction is the investigation of its potential use in the treatment of glaucoma, as it has been shown to decrease intraocular pressure. Additionally, further research is needed to optimize the synthesis of this compound, making it more readily available for research purposes.
Synthesis Methods
The synthesis of N-[(1-ethylcyclopropyl)methyl]-2-fluoropyridine-3-sulfonamide involves several steps, including the reaction of 2-fluoropyridine-3-sulfonyl chloride with 1-ethylcyclopropanemethanamine in the presence of a base. The resulting product is then purified through column chromatography to obtain pure this compound.
Scientific Research Applications
N-[(1-ethylcyclopropyl)methyl]-2-fluoropyridine-3-sulfonamide has been extensively studied for its potential use in drug development. It has been shown to exhibit inhibitory effects on several enzymes, including carbonic anhydrase and acetylcholinesterase, making it a promising candidate for the treatment of various diseases, such as Alzheimer's disease, glaucoma, and epilepsy.
Properties
IUPAC Name |
N-[(1-ethylcyclopropyl)methyl]-2-fluoropyridine-3-sulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15FN2O2S/c1-2-11(5-6-11)8-14-17(15,16)9-4-3-7-13-10(9)12/h3-4,7,14H,2,5-6,8H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YMDXQWOFOVXVSN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1(CC1)CNS(=O)(=O)C2=C(N=CC=C2)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15FN2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
258.31 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(2Z)-2-[(4-carbamoylphenyl)imino]-8-methoxy-2H-chromene-3-carboxamide](/img/structure/B2525330.png)
![potassium 5-(3-(1,3-dioxo-1H-benzo[de]isoquinolin-2(3H)-yl)propyl)-4-phenyl-4H-1,2,4-triazole-3-thiolate](/img/structure/B2525332.png)
![(1R,5R,8R)-6-oxa-3-azabicyclo[3.2.1]octan-8-ol](/img/structure/B2525334.png)
![2-[2-(4-chlorophenyl)-2-adamantyl]-N-(2-hydroxyethyl)acetamide](/img/structure/B2525335.png)
![2-[[5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-4-(3-methoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(4-methoxyphenyl)acetamide](/img/structure/B2525340.png)
![2-[3-(benzenesulfonyl)-6-ethyl-4-oxoquinolin-1-yl]-N-(2,4-dimethylphenyl)acetamide](/img/structure/B2525341.png)
![(Z)-3-[2-[Acetyl(ethyl)amino]-1,3-thiazol-4-yl]-2-cyano-N-(2,6-dimethylphenyl)prop-2-enamide](/img/structure/B2525343.png)
![(1R,5S)-8-(thiophen-2-ylsulfonyl)-8-azabicyclo[3.2.1]oct-2-ene](/img/structure/B2525345.png)
![N-benzyl-2-((6-(p-tolyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)acetamide](/img/structure/B2525347.png)
